N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine

• IUPAC Name: N,3-dimethyl-N-(2-pyridin-2-ylethyl)cyclopentan-1-amine
• InChI: InChI=1S/C14H22N2/c1-12-6-7-14(11-12)16(2)10-8-13-5-3-4-9-15-13/h3-5,9,12,14H,6-8,10-11H2,1-2H3
• InChI Key: YKOLEEBTTJYMEP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)N(C)CCC2=CC=CC=N2
• Molecular Formula: C14H22N2
• Molecular Weight: 218.34 g/mol

Description

N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. The adenosine A1 receptor is a G protein-coupled receptor that is widely distributed throughout the body and is involved in a variety of physiological processes. DPCPX has been used extensively in scientific research to investigate the role of the adenosine A1 receptor in various biological systems.

Mechanism of Action

N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine acts as a selective antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is activated by the endogenous ligand adenosine. The adenosine A1 receptor is widely distributed throughout the body and is involved in a variety of physiological processes, including cardiovascular function, neurotransmission, and pain perception. By blocking the adenosine A1 receptor, N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine can modulate these physiological processes and provide insight into the role of the receptor in various biological systems.
Biochemical and physiological effects:
N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine has been shown to have a variety of biochemical and physiological effects, depending on the specific biological system being studied. In cardiovascular research, N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine has been shown to increase heart rate and blood pressure by blocking the adenosine A1 receptor-mediated decrease in heart rate and vasodilation. In neuroprotection research, N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine has been shown to protect against neuronal damage and improve cognitive function by blocking the adenosine A1 receptor-mediated neurotoxicity. In pain management research, N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine has been shown to modulate pain perception by blocking the adenosine A1 receptor-mediated pain signaling.

Advantages and Limitations for Lab Experiments

The advantages of using N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine in scientific research include its high selectivity for the adenosine A1 receptor, which allows for precise modulation of the receptor's activity, and its well-established synthesis method, which ensures consistent purity and yield of the final product. The limitations of using N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine in scientific research include its relatively low potency compared to other adenosine A1 receptor antagonists, which may require higher concentrations of the compound to achieve the desired effect, and its potential off-target effects on other adenosine receptor subtypes or unrelated biological systems.

Future Directions

There are several future directions for research involving N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine, including the development of more potent and selective adenosine A1 receptor antagonists, the investigation of the adenosine A1 receptor's role in other biological systems, and the exploration of N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine's potential therapeutic benefits in various diseases. Additionally, the use of N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine in combination with other compounds or therapies may provide new insights into the adenosine A1 receptor's role in complex biological processes.

Scientific Research Applications

N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine has been used in a wide range of scientific research applications, including the study of cardiovascular function, neuroprotection, and pain management. In cardiovascular research, N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine has been used to investigate the role of the adenosine A1 receptor in regulating heart rate and blood pressure. In neuroprotection research, N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine has been used to investigate the potential therapeutic benefits of targeting the adenosine A1 receptor in neurodegenerative diseases such as Alzheimer's and Parkinson's. In pain management research, N,3-dimethyl-N-[2-(2-pyridinyl)ethyl]cyclopentanamine has been used to investigate the role of the adenosine A1 receptor in modulating pain perception.